![molecular formula C6H9N3 B3236474 5H,6H,7H-Pyrrolo[1,2-c]imidazol-6-amine CAS No. 1369370-47-7](/img/structure/B3236474.png)
5H,6H,7H-Pyrrolo[1,2-c]imidazol-6-amine
Overview
Description
5H,6H,7H-Pyrrolo[1,2-c]imidazol-6-amine , also known by its IUPAC name 6,7-dihydro-5H-pyrrolo[1,2-c]imidazole , is a heterocyclic compound. It consists of a five-membered ring containing three carbon atoms, two nitrogen atoms, and two double bonds. The nitrogen atoms play a crucial role in its chemical reactivity and biological properties .
Synthesis Analysis
The synthesis of this compound involves intricate organic chemistry. Researchers have explored various routes to obtain it, including cyclization reactions, condensations, and modifications of existing imidazole derivatives. These synthetic methods are essential for producing sufficient quantities for further study and application .
Molecular Structure Analysis
The molecular structure of this compound consists of a fused pyrrole and imidazole ring system. The nitrogen atoms in the imidazole moiety contribute to its aromaticity and reactivity. Precise characterization using techniques such as NMR (nuclear magnetic resonance) and X-ray crystallography provides insights into its geometry and bond angles .
Chemical Reactions Analysis
This compound can participate in various chemical reactions due to its heterocyclic nature. It may undergo nucleophilic substitutions, oxidative processes, and ring-opening reactions. Investigating its reactivity with different reagents and catalysts is crucial for understanding its versatility and potential applications .
Physical And Chemical Properties Analysis
Safety and Hazards
properties
IUPAC Name |
6,7-dihydro-5H-pyrrolo[1,2-c]imidazol-6-amine | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H9N3/c7-5-1-6-2-8-4-9(6)3-5/h2,4-5H,1,3,7H2 | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RFASMAIQFQCMIV-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1C(CN2C1=CN=C2)N | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H9N3 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
123.16 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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